4-((1-((2,3-Dihydrobenzofuran-5-yl)sulfonyl)piperidin-4-yl)methoxy)-5,6-dimethylpyrimidine

• IUPAC Name: 4-[[1-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)piperidin-4-yl]methoxy]-5,6-dimethylpyrimidine
• InChI: InChI=1S/C20H25N3O4S/c1-14-15(2)21-13-22-20(14)27-12-16-5-8-23(9-6-16)28(24,25)18-3-4-19-17(11-18)7-10-26-19/h3-4,11,13,16H,5-10,12H2,1-2H3
• InChI Key: HPBVWXGOKYTSBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1OCC2CCN(CC2)S(=O)(=O)C3=CC4=C(C=C3)OCC4)C
• Molecular Formula: C20H25N3O4S
• Molecular Weight: 403.5 g/mol

Description

4-((1-((2,3-Dihydrobenzofuran-5-yl)sulfonyl)piperidin-4-yl)methoxy)-5,6-dimethylpyrimidine is a useful research compound. Its molecular formula is C20H25N3O4S and its molecular weight is 403.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Properties

• Heterocyclic Compounds Synthesis : Novel heterocyclic compounds like 2-(4-(3-methylbenzodifuran-2-carbox-amido) pyrimidine) acetic acid and others were synthesized using similar compounds as a starting point. These compounds showed potential as cyclooxygenase-1/2 inhibitors with notable analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Activity : New pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing a sulfonyl moiety, synthesized from similar starting materials, showed promising antimicrobial activity (Ammar, Saleh, Micky, Abbas, & El-Gaby, 2004).

Pharmacological Studies

• Dopamine and Serotonin Receptor Affinity : Conformationally restricted butyrophenones related to this compound class showed affinity for various dopamine and serotonin receptors. This indicates potential applications in the development of antipsychotic drugs (Raviña et al., 2000).

• Selective Serotonin Receptor Agonists : Benzamide derivatives, with structures similar to the compound , were synthesized and found to be selective serotonin 4 receptor agonists. They showed potential as prokinetic agents affecting gastrointestinal motility (Sonda, Katayama, Kawahara, Sato, & Asano, 2004).

Material Science and Chemistry

• Molecular Dynamics Simulation : Piperidine derivatives were studied for their corrosion inhibition properties on iron, using molecular dynamics simulations. This research provides insights into applications in materials science (Kaya et al., 2016).

• Spectroscopic Analysis : Compounds with structural similarities were synthesized and analyzed using modern spectroscopic techniques. These studies contribute to the understanding of molecular structures and properties (Khalid et al., 2016).